![molecular formula C20H12F2O2 B8223057 (S)-3,3'-Difluoro-[1,1'-binaphthalene]-2,2'-diol](/img/structure/B8223057.png)
(S)-3,3'-Difluoro-[1,1'-binaphthalene]-2,2'-diol
Overview
Description
(S)-3,3'-Difluoro-[1,1'-binaphthalene]-2,2'-diol is a useful research compound. Its molecular formula is C20H12F2O2 and its molecular weight is 322.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality (S)-3,3'-Difluoro-[1,1'-binaphthalene]-2,2'-diol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (S)-3,3'-Difluoro-[1,1'-binaphthalene]-2,2'-diol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Reactivity and Biological Impact
The reactivity of difluoro compounds has been extensively studied due to their diverse applications. For instance, research on methylphosphonic difluoride (a compound with structural similarities to (S)-3,3'-Difluoro-[1,1'-binaphthalene]-2,2'-diol) demonstrated its deposition mainly in the nasal tissues when inhaled by rats, providing insights into the respiratory tract's interaction with such compounds (Dahl & Bechtold, 1985). Another study highlighted the toxicological profile of hydrofluoropolyethers, a class of compounds including various difluoro entities, indicating low acute toxicity but potential for increased liver weights and hepatocyte hypertrophy upon repeated exposure (Malinverno, Colombo, & Visca, 2005).
Metabolism and Pharmacokinetics
Understanding the metabolism and pharmacokinetics of difluoro compounds like (S)-3,3'-Difluoro-[1,1'-binaphthalene]-2,2'-diol is vital for various applications, including therapeutic and industrial uses. For example, metabolism studies on halon replacement candidates, which share structural characteristics with (S)-3,3'-Difluoro-[1,1'-binaphthalene]-2,2'-diol, reveal insights into the biotransformation pathways and potential human exposure risks (Dodd, Brashear, & Vinegar, 1993). Additionally, research on the metabolism of hydrochlorofluorocarbon 1,2-dichloro-1,1-difluoroethane (HCFC-132b) provides a model for understanding the metabolism of similarly structured compounds, which is crucial for assessing their safety and environmental impact (Harris & Anders, 1991).
Environmental and Health Considerations
The potential environmental and health impacts of difluoro compounds are a significant area of research. Studies such as those on the biotransformation of trans-1,1,1,3-tetrafluoropropene and the metabolism-induced toxicity of various fluorinated ethanes provide critical information on the environmental fate and toxicological effects of these compounds (Schuster et al., 2009) (Keller, Roe, & Lieder, 1996). This knowledge is crucial for assessing the safety of difluoro compounds in various applications and their potential environmental impact.
properties
IUPAC Name |
3-fluoro-1-(3-fluoro-2-hydroxynaphthalen-1-yl)naphthalen-2-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12F2O2/c21-15-9-11-5-1-3-7-13(11)17(19(15)23)18-14-8-4-2-6-12(14)10-16(22)20(18)24/h1-10,23-24H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFJYWDVUNQBCDK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=C2C3=C(C(=CC4=CC=CC=C43)F)O)O)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12F2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-3,3'-Difluoro-[1,1'-binaphthalene]-2,2'-diol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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